Cas no 919788-60-6 (8-Chloro-7-fluoro-4-methyl-3,4-dihydropyrido[3,2-f][1,4]oxazepin-5(2H)-one)
919788-60-6 structure
Product Name:8-Chloro-7-fluoro-4-methyl-3,4-dihydropyrido[3,2-f][1,4]oxazepin-5(2H)-one
CAS No:919788-60-6
MF:C9H8ClFN2O2
MW:230.623424530029
CID:803366
PubChem ID:58168629
Update Time:2025-04-19
8-Chloro-7-fluoro-4-methyl-3,4-dihydropyrido[3,2-f][1,4]oxazepin-5(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- 8-Chloro-7-fluoro-4-methyl-3,4-dihydropyrido[3,2-f][1,4]oxazepin-5(2H)-one
- Pyrido[3,2-f]-1,4-oxazepin-5(2H)-one, 8-chloro-7-fluoro-3,4-dihydro-4-methyl-
- SCHEMBL2669132
- DTXSID901144573
- 919788-60-6
- 8-Chloro-7-fluoro-3,4-dihydro-4-methylpyrido[3,2-f]-1,4-oxazepin-5(2H)-one
-
- Inchi: 1S/C9H8ClFN2O2/c1-13-2-3-15-8-5(9(13)14)4-6(11)7(10)12-8/h4H,2-3H2,1H3
- InChI Key: QMMZYKPTRCBUJV-UHFFFAOYSA-N
- SMILES: ClC1C(=CC2=C(N=1)OCCN(C)C2=O)F
Computed Properties
- Exact Mass: 230.02600
- Monoisotopic Mass: 230.0258334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 42.43000
- LogP: 1.27640
8-Chloro-7-fluoro-4-methyl-3,4-dihydropyrido[3,2-f][1,4]oxazepin-5(2H)-one Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
919788-60-6 (8-Chloro-7-fluoro-4-methyl-3,4-dihydropyrido[3,2-f][1,4]oxazepin-5(2H)-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent